5,5-Difluoro-1-methyl-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]-2-piperidinecarboxamide

• Molecular Formula: C29H42F2N6O
• Molecular Weight: 528.7 g/mol
• IUPAC Name: 5,5-difluoro-1-methyl-N-[(1S)-3-[(1R,5S)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]piperidine-2-carboxamide
• InChI: InChI=1S/C29H42F2N6O/c1-19(2)27-34-33-20(3)37(27)24-16-22-10-11-23(17-24)36(22)15-13-25(21-8-6-5-7-9-21)32-28(38)26-12-14-29(30,31)18-35(26)4/h5-9,19,22-26H,10-18H2,1-4H3,(H,32,38)/t22-,23+,24?,25-,26?/m0/s1
• InChI Key: NNLQIWXPAFRPBY-IWSSGQTNSA-N
• Isomeric SMILES: CC1=NN=C(N1C2C[C@H]3CC[C@@H](C2)N3CC[C@@H](C4=CC=CC=C4)NC(=O)C5CCC(CN5C)(F)F)C(C)C
• Canonical SMILES: CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CN5C)(F)F)C(C)C

Description

This compound is a structurally complex molecule featuring a 2-piperidinecarboxamide core substituted with 5,5-difluoro and 1-methyl groups. Its scaffold integrates a bicyclic azabicyclo[3.2.1]octane system linked to a phenylpropyl chain and a triazolyl moiety. The 5,5-difluoro substitution likely enhances metabolic stability and binding affinity through steric and electronic effects, while the triazolyl group may contribute to π-π stacking interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Modifications

The compound shares core motifs with several pharmacologically active molecules. A critical comparison is outlined below:

Compound	Core Structure	Key Substituents	Reported Bioactivity
5,5-Difluoro-1-methyl-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]-2-piperidinecarboxamide	2-Piperidinecarboxamide	5,5-Difluoro, 1-methyl, triazolyl, azabicyclo[3.2.1]octane	Not yet published (hypothesized CCR5 antagonism)
UK-427,587 (Maraviroc)	Cyclohexanecarboxamide	4,4’-Difluoro, triazolyl, azabicyclo[3.2.1]octane	CCR5 antagonist (IC₅₀ < 1 nM, HIV entry inhibition)
Cenicriviroc	Bipiperidinecarboxamide	4,4’-Difluoro, bicyclic amine, thiazole	Dual CCR2/CCR5 antagonist (Phase III trials for fibrosis)
TAK-779	Quaternary ammonium	Bicyclic tertiary amine, methylbenzyl	Early-stage CCR5 antagonist (discontinued due to toxicity)

Functional Implications of Structural Differences

• Piperidine vs.
• Fluorine Positioning : The 5,5-difluoro configuration (vs. 4,4’-difluoro in maraviroc) could reduce off-target interactions due to enhanced steric hindrance, though this requires experimental validation.
• Triazolyl Group : Both compounds retain the 3-methyl-5-(1-methylethyl)-triazolyl moiety, critical for CCR5 binding. However, the absence of a pivaloyl group (compared to cenicriviroc) might lower metabolic stability but improve solubility.

Hypothesized Pharmacokinetic and Pharmacodynamic Profiles

Based on structural analogs:

• Bioavailability : The azabicyclo[3.2.1]octane system may enhance blood-brain barrier penetration compared to linear amines (e.g., TAK-779).
• Metabolism: Fluorine substitutions typically reduce CYP450-mediated oxidation, suggesting longer half-life than non-fluorinated analogs .
• Toxicity : The absence of a quaternary ammonium group (cf. TAK-779) may mitigate injection-site irritation, a common issue in early CCR5 antagonists.